Cas no 1806880-48-7 (2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol
• CAS No: 1806880-48-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883092
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol

• Inchi： 1S/C8H8F3NO/c1-4-2-5(3-13)8(11)12-6(4)7(9)10/h2,7,13H,3H2,1H3
• InChI Key： UNWDGHUHHGVISR-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol, identified by the CAS number 1806880-48-7, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and chemical synthesis. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a fluoro group at position 6, a methyl group at position 3, and a hydroxymethyl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, the presence of fluorine atoms in the structure of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol enhances its lipophilicity and stability, making it an attractive candidate for drug development. Fluorinated compounds are often preferred in pharmaceuticals because they can improve bioavailability and reduce metabolic liabilities. The methyl group at position 3 further contributes to the molecule's hydrophobicity, which is crucial for interactions with biological membranes.

The hydroxymethyl group at position 5 introduces hydrophilic properties to the molecule, creating a balance between lipophilicity and hydrophilicity—a characteristic that is highly desirable in drug design. This balance can facilitate the molecule's ability to cross cellular membranes while maintaining solubility in aqueous environments. Recent research has demonstrated that such dual characteristics can enhance the efficacy of bioactive compounds in treating various diseases, including cancer and infectious diseases.

In terms of synthesis, 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol can be prepared through a variety of routes, including nucleophilic substitution, coupling reactions, and oxidation processes. One of the most efficient methods involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This approach has been widely adopted in recent years due to its high yield and selectivity.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and cancer progression. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, this compound has demonstrated anti-proliferative effects on various cancer cell lines, suggesting its potential as an anti-cancer agent.

Another area where 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol has shown promise is in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a potential candidate for developing new classes of pesticides or fungicides. Recent studies have explored its efficacy against fungal pathogens such as Fusarium species, which are major threats to crop health worldwide.

In terms of environmental impact, the degradation pathways of this compound have been investigated under various conditions. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This is a critical factor for ensuring its safe use in agricultural and pharmaceutical applications.

The development of analogs based on this compound's structure has also been a focus of recent research efforts. By modifying substituents on the pyridine ring or altering functional groups such as the hydroxymethyl moiety, scientists aim to optimize its pharmacokinetic properties and therapeutic efficacy. For example, replacing the hydroxymethyl group with other functional groups has been explored to enhance metabolic stability or improve targeting capabilities.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-5-methanol represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As advancements in synthetic chemistry continue to evolve, this compound may pave the way for innovative solutions in drug discovery and agrochemicals.